5-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine, 95%

• IUPAC Name: 5-(3-fluoro-4-hydroxyphenyl)pyridin-3-ol
• InChI: InChI=1S/C11H8FNO2/c12-10-4-7(1-2-11(10)15)8-3-9(14)6-13-5-8/h1-6,14-15H
• InChI Key: GOWPYYASMNVMJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=CN=C2)O)F)O
• Molecular Formula: C11H8FNO2
• DSSTOX Substance ID: DTXSID90682657
• Molecular Weight: 205.18 g/mol
• CAS RN: 1261971-49-6

Description

5-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine, 95% (5-FHP-3-HP) is a synthetic reagent that has become increasingly popular in scientific research due to its versatility and wide range of applications. It is a white powder with a melting point of 170-174°C and a boiling point of 302-304°C. 5-FHP-3-HP has been used in a variety of research areas including organic synthesis, biochemical and physiological research, and drug discovery.

Scientific Research Applications

5-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine, 95% has a wide range of applications in scientific research. It is commonly used as a reagent in organic synthesis, as it can be used to synthesize a variety of compounds, including aryl fluorides, fluorinated heterocycles, and fluorinated aromatic compounds. It has also been used in drug discovery, as it can be used to synthesize fluorinated drugs. In addition, 5-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine, 95% has been used in biochemical and physiological research, as it can be used to study the effects of fluorine on biological systems.

Mechanism of Action

The mechanism of action of 5-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine, 95% is not well understood. However, it is believed that the fluorinated aromatic ring of 5-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine, 95% is responsible for its biological activity. The fluorine atom is known to interact with biological molecules, such as proteins and enzymes, in a manner that is distinct from other atoms. This interaction can lead to changes in the structure and function of biological molecules, which can in turn lead to changes in the biochemical and physiological processes of the organism.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine, 95% are largely unknown. However, it has been shown to have some effects on the activity of certain enzymes and proteins. For example, 5-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine, 95% has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission. In addition, 5-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine, 95% has been shown to activate the enzyme aryl hydrocarbon receptor, which is involved in the regulation of gene expression.

Advantages and Limitations for Lab Experiments

5-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine, 95% has several advantages for laboratory experiments. It is relatively easy to synthesize, and it is relatively stable and non-toxic. In addition, 5-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine, 95% is relatively inexpensive, making it a cost-effective reagent for laboratory experiments. However, 5-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine, 95% also has some limitations. It is not very soluble in water, and its solubility in organic solvents is limited. In addition, it is not very stable in the presence of light or oxygen.

Future Directions

Given the increasing use of 5-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine, 95% in scientific research, there are many potential future directions for its use. One potential direction is the use of 5-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine, 95% in drug discovery. It could be used to synthesize novel fluorinated compounds that could have therapeutic potential. In addition, 5-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine, 95% could be used to study the effects of fluorine on biochemical and physiological processes. Finally, it could be used to develop novel methods of organic synthesis.

Synthesis Methods

5-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine, 95% is synthesized using a two-step process. The first step involves the reaction of 4-hydroxybenzaldehyde with 3-fluorobenzaldehyde in the presence of a base, such as sodium hydroxide, to form a difluorinated o-hydroxybenzaldehyde intermediate. In the second step, the intermediate is reacted with pyridine in the presence of a base to form the final product, 5-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine, 95%.